2-[3-methyl-5-oxo-4-(2-phenylethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[3-methyl-5-oxo-4-(2-phenylethyl)-1,2,4-triazol-1-yl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C15H17F3N4O2/c1-11-20-22(9-13(23)19-10-15(16,17)18)14(24)21(11)8-7-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,19,23)
• InChI Key: NUBKAYSKRJYWED-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1CCC2=CC=CC=C2)CC(=O)NCC(F)(F)F
• Molecular Formula: C15H17F3N4O2
• Molecular Weight: 342.32 g/mol

Description

2-[3-methyl-5-oxo-4-(2-phenylethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C15H17F3N4O2 and its molecular weight is 342.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.13036028 g/mol and the complexity rating of the compound is 501. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Innovative synthesis techniques are a cornerstone of research in this field. For instance, the synthesis of N-(trifluorosilylmethyl)-[N-(S)-(1-phenylethyl)]-acetamide and related compounds showcased novel approaches in preparing compounds with potential applications in various domains, including material science and catalysis (Negrebetsky et al., 2008).

• Structural Dynamics and Stereochemistry : The study of molecular structures and their dynamic stereochemistry provides insights into how compounds interact at the molecular level, which is crucial for designing drugs with targeted effects. An example includes the detailed examination of dynamic NMR properties of specific acetamide derivatives, offering valuable data for drug design and development (Samimi et al., 2010).

Potential Applications

• Antimicrobial and Anticancer Activities : Compounds similar to the one have been synthesized and evaluated for their potential antimicrobial and anticancer activities. For instance, thiazolidin-4-one derivatives showed promising results as potential antimicrobial agents (Baviskar et al., 2013).

• Innovative Drug Formulations : Research into the rapid conversion of active pharmaceutical ingredient (API) hydrates to anhydrous forms in aqueous media highlights the importance of drug formulation in enhancing stability and efficacy (Petrova et al., 2009).

• Molecular Docking Studies : Molecular docking studies, such as those analyzing vibrational spectroscopy and molecular docking of certain acetamide derivatives, provide foundational knowledge for the rational design of drugs with specific biological targets (El-Azab et al., 2016).